![molecular formula C21H13N3O3S B3908265 2-(1,3-benzothiazol-2-yl)-3-[5-(2-methyl-5-nitrophenyl)-2-furyl]acrylonitrile](/img/structure/B3908265.png)
2-(1,3-benzothiazol-2-yl)-3-[5-(2-methyl-5-nitrophenyl)-2-furyl]acrylonitrile
Overview
Description
2-(1,3-benzothiazol-2-yl)-3-[5-(2-methyl-5-nitrophenyl)-2-furyl]acrylonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the acrylonitrile family and has a unique structure that makes it suitable for various applications.
Mechanism of Action
The mechanism of action of 2-(1,3-benzothiazol-2-yl)-3-[5-(2-methyl-5-nitrophenyl)-2-furyl]acrylonitrile is not fully understood. However, it is believed that this compound acts as an electron acceptor due to its unique structure, which contains both electron-deficient and electron-rich moieties. This property makes it suitable for use in various organic electronic devices.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that this compound may have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1,3-benzothiazol-2-yl)-3-[5-(2-methyl-5-nitrophenyl)-2-furyl]acrylonitrile in lab experiments is its excellent electron transport properties. This property makes it suitable for use in various organic electronic devices, as mentioned earlier. However, one of the main limitations of using this compound is its complex synthesis method, which requires the use of various reagents and catalysts.
Future Directions
There are several future directions for the research on 2-(1,3-benzothiazol-2-yl)-3-[5-(2-methyl-5-nitrophenyl)-2-furyl]acrylonitrile. One of the most promising directions is the development of new and more efficient synthesis methods for this compound. Another direction is the study of its potential applications in other fields, such as biomedicine and materials science. Additionally, further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of this compound.
Scientific Research Applications
2-(1,3-benzothiazol-2-yl)-3-[5-(2-methyl-5-nitrophenyl)-2-furyl]acrylonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of organic electronics. This compound has been found to exhibit excellent electron transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).
Properties
IUPAC Name |
(E)-2-(1,3-benzothiazol-2-yl)-3-[5-(2-methyl-5-nitrophenyl)furan-2-yl]prop-2-enenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13N3O3S/c1-13-6-7-15(24(25)26)11-17(13)19-9-8-16(27-19)10-14(12-22)21-23-18-4-2-3-5-20(18)28-21/h2-11H,1H3/b14-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCJSBYMKWMAMMN-GXDHUFHOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])C2=CC=C(O2)C=C(C#N)C3=NC4=CC=CC=C4S3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])C2=CC=C(O2)/C=C(\C#N)/C3=NC4=CC=CC=C4S3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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